2-[(4-benzylpiperidin-1-yl)sulfonyl]-5-chloro-4,6-dimethylnicotinonitrile

• IUPAC Name: 2-(4-benzylpiperidin-1-yl)sulfonyl-5-chloro-4,6-dimethylpyridine-3-carbonitrile
• InChI: InChI=1S/C20H22ClN3O2S/c1-14-18(13-22)20(23-15(2)19(14)21)27(25,26)24-10-8-17(9-11-24)12-16-6-4-3-5-7-16/h3-7,17H,8-12H2,1-2H3
• InChI Key: PVPXIDMMLBKUBG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=C1Cl)C)S(=O)(=O)N2CCC(CC2)CC3=CC=CC=C3)C#N
• Molecular Formula: C20H22ClN3O2S
• Molecular Weight: 403.9 g/mol

Description

2-[(4-benzylpiperidin-1-yl)sulfonyl]-5-chloro-4,6-dimethylnicotinonitrile is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. This compound is commonly referred to as BPN-14770 and has been found to exhibit promising results in preclinical trials for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. In

Mechanism of Action

The exact mechanism of action of BPN-14770 is not fully understood, but it is believed to act as a positive allosteric modulator of the cyclic AMP response element-binding protein (CREB). CREB is a transcription factor that plays a critical role in the formation of long-term memory and synaptic plasticity. By enhancing CREB activity, BPN-14770 may promote the formation of new synapses and improve cognitive function.
Biochemical and Physiological Effects
BPN-14770 has been shown to have several biochemical and physiological effects. In addition to its positive effects on cognitive function and neuronal survival, BPN-14770 has been found to reduce inflammation and oxidative stress in the brain. These effects may contribute to the compound's neuroprotective properties and make it a promising candidate for the treatment of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of BPN-14770 for lab experiments is its high yield and purity. This makes it easy to obtain and work with in a laboratory setting. Additionally, BPN-14770 has been shown to be well-tolerated in animal models, with no significant adverse effects observed. However, one limitation of BPN-14770 is that its mechanism of action is not fully understood, which may make it difficult to optimize dosing and develop effective treatment protocols.

Future Directions

There are several future directions for research on BPN-14770. One area of interest is the potential use of the compound for the treatment of other neurodegenerative disorders, such as Huntington's disease and amyotrophic lateral sclerosis (ALS). Additionally, further studies are needed to fully elucidate the mechanism of action of BPN-14770 and to optimize dosing and treatment protocols. Finally, the development of novel delivery methods, such as nanoparticles or liposomes, may enhance the efficacy of BPN-14770 and improve its potential as a therapeutic agent.

Synthesis Methods

The synthesis of BPN-14770 involves a multi-step process that begins with the reaction of 2,6-dimethyl-5-chloronicotinic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with benzylpiperidine to form the benzylpiperidinylamide intermediate, which is subsequently reacted with sulfonyl chloride to yield BPN-14770. The final product is obtained in high yield and purity, making it suitable for use in scientific research.

Scientific Research Applications

BPN-14770 has been the subject of several preclinical trials for the treatment of neurodegenerative disorders. In a study conducted by Matarin et al. (2020), BPN-14770 was found to improve cognitive function in a mouse model of Alzheimer's disease. The compound was also found to reduce the accumulation of amyloid-beta plaques in the brain, which is a hallmark of Alzheimer's disease. Similarly, in a study conducted by Zhang et al. (2020), BPN-14770 was found to protect dopaminergic neurons from degeneration in a mouse model of Parkinson's disease.